Sulfanilamide Sulfanilamide Sulfanilamide is an organic sulfur compound structurally similar to p-aminobenzoic acid (PABA) with antibacterial property. Sulfanilamide competes with PABA for the bacterial enzyme dihydropteroate synthase, thereby preventing the incorporation of PABA into dihydrofolic acid, the immediate precursor of folic acid. This leads to an inhibition of bacterial folic acid synthesis and de novo synthesis of purines and pyrimidines, ultimately resulting in cell growth arrest and cell death.
Sulfanilamide, also known as sulfamine or prontosil album, belongs to the class of organic compounds known as aminobenzenesulfonamides. These are organic compounds containing a benzenesulfonamide moiety with an amine group attached to the benzene ring. Sulfanilamide is a drug which is used for the treatment of vulvovaginitis caused by candida albicans. Sulfanilamide exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Sulfanilamide has been detected in multiple biofluids, such as urine and blood. Sulfanilamide is also a parent compound for other transformation products, including but not limited to, prontosil, sulfasalazine, and sulfamethoxazole hydroxylamine.
Sulfanilamide is a white powder. pH of 0.5% aqueous solution: 5.8-6.1. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 63-74-1
VCID: VC0372717
InChI: InChI=1S/C6H8N2O2S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,7H2,(H2,8,9,10)
SMILES: C1=CC(=CC=C1N)S(=O)(=O)N
Molecular Formula: C6H8N2O2S
Molecular Weight: 172.21g/mol

Sulfanilamide

CAS No.: 63-74-1

Main Products

VCID: VC0372717

Molecular Formula: C6H8N2O2S

Molecular Weight: 172.21g/mol

Sulfanilamide - 63-74-1

CAS No. 63-74-1
Product Name Sulfanilamide
Molecular Formula C6H8N2O2S
Molecular Weight 172.21g/mol
IUPAC Name 4-aminobenzenesulfonamide
Standard InChI InChI=1S/C6H8N2O2S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,7H2,(H2,8,9,10)
Standard InChIKey FDDDEECHVMSUSB-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1N)S(=O)(=O)N
Canonical SMILES C1=CC(=CC=C1N)S(=O)(=O)N
Appearance Sulfanilamide is a white powder. pH of 0.5% aqueous solution: 5.8-6.1. (NTP, 1992),Solid
Colorform LEAFLETS FROM AQ ALCOHOL
CRYSTALS
Density 1.08 at 68 °F (NTP, 1992)
1.08 @ 25 °C
Melting Point 329 to 331 °F (NTP, 1992)
165.5 °C
165.5°C
Physical Description Sulfanilamide is a white powder. pH of 0.5% aqueous solution: 5.8-6.1. (NTP, 1992)
Solid
Description Sulfanilamide is an organic sulfur compound structurally similar to p-aminobenzoic acid (PABA) with antibacterial property. Sulfanilamide competes with PABA for the bacterial enzyme dihydropteroate synthase, thereby preventing the incorporation of PABA into dihydrofolic acid, the immediate precursor of folic acid. This leads to an inhibition of bacterial folic acid synthesis and de novo synthesis of purines and pyrimidines, ultimately resulting in cell growth arrest and cell death.
Sulfanilamide, also known as sulfamine or prontosil album, belongs to the class of organic compounds known as aminobenzenesulfonamides. These are organic compounds containing a benzenesulfonamide moiety with an amine group attached to the benzene ring. Sulfanilamide is a drug which is used for the treatment of vulvovaginitis caused by candida albicans. Sulfanilamide exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Sulfanilamide has been detected in multiple biofluids, such as urine and blood. Sulfanilamide is also a parent compound for other transformation products, including but not limited to, prontosil, sulfasalazine, and sulfamethoxazole hydroxylamine.
Sulfanilamide is a white powder. pH of 0.5% aqueous solution: 5.8-6.1. (NTP, 1992)
Related CAS 10103-15-8 (hydrochloride salt)
6101-31-1 (hydrochloride)
Shelf Life SENSITIVE TO LIGHT
Solubility 0.1 to 1.0 mg/mL at 72° F (NTP, 1992)
7500 mg/L (at 25 °C)
0.04 M
IN WATER: 7.5 G/L AT 25 °C & 477 G/L AT 100 °C
1 G DISSOLVES IN ABOUT 37 ML OF ALC & ABOUT 5 ML ACETONE
INSOL IN CHLOROFORM, ETHER, BENZENE & PETROLEUM ETHER; SOL IN GLYCEROL, PROPYLENE GLYCOL, HYDROCHLORIC ACID, SOLN OF POTASSIUM AND SODIUM HYDROXIDE
SOL IN ETHANOL
Water solubility = 8.36X10+3 mg/l at 25 °C
1.04e+01 g/L
>25.8 [ug/mL]
Synonyms 4 aminobenzenesulfonamide
4-aminobenzenesulfonamide
Azol Polvo
sulfanilamide
sulfanilamide barium salt
sulfanilamide cadmium salt
sulfanilamide hydrochloride
sulfanilamide lithium salt
sulfanilamide magnesium salt
sulfanilamide monohydrate
sulfanilamide silver salt
Sulfanilamide Sodium
sulfanilamide sodium salt
sulfanilamide strontium salt
sulfanilamide zinc salt
Sulphanilamide
PubChem Compound 5333
Last Modified Nov 11 2021
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